![molecular formula C18H21N3O4S B2519248 2-(benzyloxy)-N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)acetamide CAS No. 2034453-12-6](/img/structure/B2519248.png)
2-(benzyloxy)-N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)acetamide
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Description
2-(benzyloxy)-N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C18H21N3O4S and its molecular weight is 375.44. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Insecticidal and Antitumor Activity
- Studies on the synthesis of innovative heterocycles incorporating a thiadiazole moiety have shown potential insecticidal properties against the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017). Additionally, benzothiazole derivatives bearing different heterocyclic rings synthesized using a 2-(4-aminophenyl)benzothiazole structure as a pharmacophoric group exhibited significant antitumor activity in vitro against various human tumor cell lines (Yurttaş et al., 2015).
Antimicrobial and Antioxidant Properties
- New N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives were synthesized and showed potential antimicrobial and antioxidant properties (Yu et al., 2014). This suggests the compound's structural framework might be useful in developing agents with similar biological activities.
Urease Inhibition and Molecular Docking Studies
- A series of N-(6-arylbenzo[d]thiazol-2-yl)acetamides synthesized showed significant activity for urease inhibition, a crucial factor for certain agricultural and medical applications. Molecular docking studies indicated these compounds' potential in binding to the non-metallic active site of the urease enzyme, suggesting a structure-activity relationship that could inform further development of similar compounds (Gull et al., 2016).
Anticancer and Antiviral Evaluation
- The anticancer screening of novel 4-thiazolidinones with a benzothiazole moiety against various cancer cell lines revealed considerable anticancer activity, highlighting the therapeutic potential of benzothiazole and thiadiazole derivatives in oncology (Havrylyuk et al., 2010). Furthermore, compounds exhibiting good antibacterial and antifungal activity, as well as antitubercular and antiviral properties, have been identified, indicating the broad spectrum of biological activities associated with thiadiazole and benzothiazole compounds (Shaikh et al., 2015).
properties
IUPAC Name |
N-[2-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)ethyl]-2-phenylmethoxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O4S/c1-20-16-9-5-6-10-17(16)21(26(20,23)24)12-11-19-18(22)14-25-13-15-7-3-2-4-8-15/h2-10H,11-14H2,1H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRACNTYHKSUBGY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N(S1(=O)=O)CCNC(=O)COCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.